Front matter
Annual Reports on the Progress of Chemistry Pub Date: DOI: 10.1039/AR96057FP001
Abstract
The first page of this article is displayed as the abstract.
Recommended Literature
- [1] A new redox site as an alternative to ferrocene to study electron transfer in self-assembled monolayers†
- [2] Microstructure control of oxygen permeation membranes with templated microchannels
- [3] An efficient transformation of primary halides into nitriles through palladium-catalyzed hydrogen transfer reaction†
- [4] Azidosphinganine enables metabolic labeling and detection of sphingolipid de novo synthesis†
- [5] Self-assembly and heterogeneous electron transfer properties of metallo-octacarboxyphthalocyanine complexes on gold electrode†
- [6] Spatially and temporally understanding dynamic solid–electrolyte interfaces in carbon dioxide electroreduction
- [7] High magnetization FeCo nanoparticles for magnetorheological fluids with enhanced response†
- [8] Quantitative membrane loading of polymer vesicles
- [9] Targeted synthesis of a mesoporous triptycene-derived covalent organic framework†
- [10] Targeted microRNA delivery by lipid nanoparticles and gas vesicle-assisted ultrasound cavitation to treat heart transplant rejection†
Journal Nameļ¼Annual Reports on the Progress of Chemistry
Research Products
-
CAS no.: 3485-62-9
-
2-(2-Hydroxypropoxy)-1-propanol
CAS no.: 106-62-7
-
CAS no.: 2555-28-4
-
CAS no.: 327-97-9
-
N-Allyl-2,2,2-trifluoroacetamide
CAS no.: 383-65-3
-
CAS no.: 4418-26-2
-
5-Bromo-3-methylpyridin-2-amine
CAS no.: 3430-21-5